Cas no 93-53-8 (2-Phenylpropanal)

2-Phenylpropanal structure

Product Name:2-Phenylpropanal

CAS No:93-53-8

Molecular Formula:C₉H₁₀O

Molecular Weight:134.175102710724

MDL:MFCD00006973

CID:81773

PubChem ID:7146

2-Phenylpropanal Properties

Names and Identifiers

- 2-Phenylpropanal
- Hydratropaldehyde
- alpha-methylphenylacetaldehyde
- hydratopic aldehyde
- 2-Phenylpropionaldehyde
- Benzeneacetaldehyde, a-methyl-
- DL-2-Phenylpropionaldehyde
- 2-fenyl-1-propanal
- (±)-2-Phenylpropionaldehyde
- (±)-Hydratropic aldehyde
- (±)-alpha-Phenylpropionaldehyde
- 2-Phenylpropanaldehyde
- Cumene aldehyde
- Hyacinthal
- Hydratropic aldehyde
- NSC 5231
- alpha-Formylethylbenzene
- alpha-Methyl-alpha-toluic aldehyde
- alpha-Methylbenzeneacetaldehyde
- Hydratropa aldehyde
- Hydrotropic aldehyde
- 2-Phenyl-1-propanal
- 2-Phenyl propionaldehyde
- alpha-Phenylpropanal
- Aldehyd hydratropovy
- alpha-Phenylpropionaldehyde
- Propionaldehyde, 2-phenyl-
- alpha-Methyltolualdehyde
- Cumene aldehyde (VAN)
- alpha-Phenyl propionaldehyde
- alpha-Methylbenzeneaceta
- Hydratropaldehyde (6CI, 7CI, 8CI)
- α-Methylbenzeneacetaldehyde (ACI)
- (±)-2-Phenylpropanal
- (±)-α-Phenylpropionaldehyde
- α-Formylethylbenzene
- α-Methyl-α-toluic aldehyde
- α-Methylphenylacetaldehyde
- α-Phenylpropionaldehyde
- +Expand
- MDL： MFCD00006973
- InChIKey： IQVAERDLDAZARL-UHFFFAOYSA-N
- Inchi： 1S/C9H10O/c1-8(7-10)9-5-3-2-4-6-9/h2-8H,1H3
- SMILES： O=CC(C)C1C=CC=CC=1
- BRN： 4291321

Computed Properties

Exact Mass: 134.073165
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 134.073165
Heavy Atom Count: 10
Complexity: 103
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.9
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 17.1

Experimental Properties

Refractive Index: n20/D 1.517(lit.)
Boiling Point: 92-94 °C/12 mmHg(lit.)
Melting Point: 223 ºC
Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
FEMA: 2886 | 2-PHENYLPROPIONALDEHYDE
Solubility: Very slightly soluble (0.99 g/l) (25 º C),
Color/Form: Water white to yellowish liquid. It has a similar aroma of daffodils, grass leaves and melons.
Solubility: LML is soluble in 1.5ml of 70% ethanol, soluble in most non-volatile oils and mineral oils, insoluble in glycerol, and slightly soluble in propylene glycol.
Sensitiveness: Air Sensitive
Density: 1.002 g/mL at 25 °C(lit.)

2-Phenylpropanal Security Information

Symbol: GHS07
RTECS：CY1460000
WGK Germany：3
Safety Instruction： 26-36/37/39
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H227-H303-H315-H319
Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312-P370+P378-P403+P235-P501
Prompt：warning
Storage Condition：2-8°C
Risk Phrases： 36/37/38
Signal Word：Warning
TSCA：Yes
FLUKA BRAND F CODES：9-23

2-Phenylpropanal Customs Data

HS CODE：29122990

2-Phenylpropanal Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003BQ9-25g	2-Phenylpropanal	93-53-8	>95.0%(GC)	25g	$18.00	2024-04-20
A2B Chem LLC	AB54369-1g	2-Phenylpropionaldehyde	93-53-8	98%	1g	$10.00	2024-07-18
Aaron	AR003BYL-5g	2-Phenylpropanal	93-53-8	95%	5g	$5.00	2024-07-18
abcr	AB132732-100 g	2-Phenylpropionaldehyde, 97%; .	93-53-8	97%	100 g	€74.60	2023-07-20
Ambeed	A237938-5g	Hydratropaldehyde	93-53-8	98%	5g	$6.0
Enamine	EN300-21382-0.05g	2-phenylpropanal	93-53-8	93%	0.05g	$19.0	2023-09-16
eNovation Chemicals LLC	D108006-25g	2-PHENYLPROPIONALDEHYDE	93-53-8	97%	25g	$200	2022-06-03
Fluorochem	003859-5g	2-Phenylpropionaldehyde	93-53-8	96%	5g	￡11.00	2022-03-01
Life Chemicals	F2191-0025-0.25g	2-phenylpropanal	93-53-8	95%+	0.25g	$18.0	2023-11-21
Oakwood	003859-1g	2-Phenylpropionaldehyde	93-53-8	98%	1g	$10.00	2024-07-19

2-Phenylpropanal Synthesis

Synthetic Circuit 1

630-08-0

100-42-5

93-53-8

Reaction Conditions

1.1 Reagents: Hydrogen ; 16 h, 1000 psi, 50 °C

Reference

: Metal supported on dendronized magnetic nanoparticles: highly selective hydroformylation catalysts

Abu-Reziq, Raed; Alper, Howard; Wang, Dashan; Post, Michael L., Journal of the American Chemical Society, 2006, 128(15), 5279-5282

Synthetic Circuit 2

630-08-0

100-42-5

93-53-8

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Rhodium (polymer-supported phosphine chloride complexes) Solvents: Carbon dioxide ; 7.5 h, 241 bar, 50 °C

Reference

: Hydroformylation of styrene in supercritical carbon dioxide with fluoroacrylate polymer supported rhodium catalysts

Kani, Ibrahim; Flores, Roberto; Fackler, John P.; Akgerman, Aydin, Journal of Supercritical Fluids, 2004, 31(3), 287-294

Synthetic Circuit 3

2085-88-3

93-53-8

Reaction Conditions

1.1 Catalysts: Amberlyst 15 Solvents: Ethyl acetate

Reference

: Reaction of styrene oxide in the presence of ion-exchange resins

Kurata, Takeo; Kobayashi, Nobuyuki, Yukagaku, 1989, 38(1), 82-7

Synthetic Circuit 4

2085-88-3

93-53-8

Reaction Conditions

1.1 Catalysts: Carbon (mineral acid-treated) , Nitric acid Solvents: Ethyl acetate

Reference

: Preparation of phenylacetaldehyde and 1,3-dioxolanes from styrene oxide with mineral acid-treated activated carbon catalyst

Kurata, Takeo; Koshiyama, Takao, Yukagaku, 1987, 36(6), 436-40

Synthetic Circuit 5

109141-70-0

93-53-8

Reaction Conditions

1.1 Reagents: Water , Oxygen Catalysts: Cupric chloride Solvents: Acetonitrile ; 24 h, 1 atm, 40 °C

Reference

: Oxidative cleavage of CC bond of 2-phenylpropionaldehyde using molecular oxygen

Tokunaga, Makoto; Aoyama, Hiroshi; Shirogane, Yuki; Obora, Yasushi; Tsuji, Yasushi, Catalysis Today, 2006, 117(1-3), 138-140

Synthetic Circuit 6

21129-06-6

93-53-8

Reaction Conditions

1.1 Catalysts: 1-Butyl-3-methylimidazolium tetrafluoroborate Solvents: Water , 1-Butyl-3-methylimidazolium tetrafluoroborate ; 3 - 5 h, rt

Reference

: Mild and efficient conversion of aldehydes to gem-diacetates using 2nd generation ionic liquids

Yadav, J. S.; Reddy, B. V. S.; Sreedhar, P.; Kondaji, G.; Nagaiah, K., Catalysis Communications, 2008, 9(5), 590-593

Synthetic Circuit 7

109141-70-0

93-53-8

Reaction Conditions

1.1 Reagents: Water Catalysts: Cupric chloride Solvents: Acetonitrile ; 24 h, 40 °C

Reference

: Copper-catalyzed oxidative cleavage of carbon-carbon double bond of enol ethers with molecular oxygen

Tokunaga, Makoto; Shirogane, Yuki; Aoyama, Hiroshi; Obora, Yasushi; Tsuji, Yasushi, Journal of Organometallic Chemistry, 2005, 690(23), 5378-5382

Synthetic Circuit 8

630-08-0

100-42-5

93-53-8

Reaction Conditions

1.1 Reagents: Hydrogen , (1R,1′R,3aS,3′aS)-1,1′-(1,2-Phenylene)bis[hexahydro-2-phenyl-1H-pyrrolo[1,2-c][1… Catalysts: Dicarbonylrhodium acetylacetonate Solvents: Toluene

Reference

: Rhodium-mediated asymmetric hydroformylation with a novel bis(diazaphospholidine) ligand

Breeden, Simon; Cole-Hamilton, David J.; Foster, Douglas F.; Schwarz, Gary J.; Wills, Martin, Angewandte Chemie, 2000, 39(22), 4106-4108

Synthetic Circuit 9

630-08-0

100-42-5

93-53-8

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Glycine, N3,N5-di-L-phenylalanyl-3,5-diaminobenzoyl-, homopolymer (resin-bound, rhodium complexes)

Reference

: A Divergent, Solid-Phase Approach to Dendritic Ligands on Beads. Heterogeneous Catalysis for Hydroformylation Reactions

Arya, Prabhat; Rao, N. Venugopal; Singkhonrat, Jirada; Alper, Howard; Bourque, S. Christine; et al, Journal of Organic Chemistry, 2000, 65(6), 1881-1885

Synthetic Circuit 10

630-08-0

100-42-5

93-53-8

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Triphenylphosphine , Rhodium, [μ-[bis[(2R)-2-(mercapto-κS:κS)propyl] 1,2-benzenedicarboxylato(2-)]]bi… Solvents: Toluene

Reference

: Binuclear and polynuclear rhodium complexes containing chiral dithiolate ligands derived from lactic acid

Freixa, Z.; Martin, E.; Gladiali, S.; Bayon, J. C., Applied Organometallic Chemistry, 2000, 14(1), 57-65

Synthetic Circuit 11

2085-88-3

93-53-8

1123-85-9

Reaction Conditions

1.1 Catalysts: Iridium(1+), [(1,2,5,6-η)-1,5-cyclooctadiene]hydro[(8-quinolinyl-κN)methyl-κC](t… Solvents: Tetrahydrofuran ; 23 °C; 22 h, 85 °C

Reference

: An air-stable cationic iridium hydride as a highly active and general catalyst for the isomerization of terminal epoxides

Humbert, Nicolas; Vyas, Devendra J.; Besnard, Celine; Mazet, Clement, Chemical Communications (Cambridge, 2014, 50(73), 10592-10595

Synthetic Circuit 12

2085-88-3

93-53-8

Reaction Conditions

1.1 Catalysts: Pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(25),3,5,7(28),9,11,13(27),15,17,1… Solvents: Chloroform-d , Water ; 18 h, 60 °C

Reference

: Efficient epoxide isomerization within a self-assembled hexameric organic capsule

Caneva, Thomas; Sperni, Laura; Strukul, Giorgio; Scarso, Alessandro, RSC Advances, 2016, 6(87), 83505-83509

Synthetic Circuit 13

1123-85-9

93-53-8

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Catalysts: 1-Butanaminium, N,N,N-tributyl-, ferratetetracosa-μ-oxoundecaoxo[μ12-[phosphato(… (silica composite) Solvents: Acetonitrile , Water ; 3 h, reflux

Reference

: Synthesis, characterization and catalytic performance of a Fe polyoxometalate/silica composite in the oxidation of alcohols with hydrogen peroxide

Farsani, Mostafa Riahi; Yadollahi, Bahram, Journal of Molecular Catalysis A: Chemical, 2014, 392, 8-15

Synthetic Circuit 14

2085-88-3

93-53-8

Reaction Conditions

1.1 Solvents: Dichloromethane ; rt → reflux; 2 h, reflux

Reference

: Epoxide ring-opening and Meinwald rearrangement reactions of epoxides catalyzed by mesoporous aluminosilicates

Robinson, Mathew W. C.; Davies, A. Matthew; Buckle, Richard; Mabbett, Ian; Taylor, Stuart H.; et al, Organic & Biomolecular Chemistry, 2009, 7(12), 2559-2564

Synthetic Circuit 15

100-42-5

50-00-0

93-53-8

Reaction Conditions

1.1 Reagents: 2,4,6-Tris[4-(diphenylphosphinyl)-3-methylphenyl]-1,3,5-triazine Catalysts: Dirhodium tetraacetate

Reference

: Synthesis of a halo-methylphenylene periphery-functionalized triazine-based dendritic molecule with a 3,3'-dimethyl-biphenyl linker using tris(halo-methylphenylene)triazines as building blocks

Kostas, Ioannis D.; Andreadaki, Fotini J.; Medlycott, Elaine A.; Hanan, Garry S.; Monflier, Eric, Tetrahedron Letters, 2009, 50(16), 1851-1854

Synthetic Circuit 16

630-08-0

100-42-5

93-53-8

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Dicarbonylrhodium acetylacetonate , [(4S)-4,5-Dihydro-4-(1-methylethyl)-2-oxazolyl]methyl 6-(1,1-dimethylethyl)-2-ph… Solvents: Toluene

Reference

: Probing new classes of π-acceptor ligands for rhodium catalyzed hydroformylation of styrene

Breit, Bernhard, Journal of Molecular Catalysis A: Chemical, 1999, 143(1-3), 143-154

Synthetic Circuit 17

630-08-0

100-42-5

93-53-8

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Rhodium(1+), [(1,2,5,6-η)-1,5-cyclooctadiene](N,N,N′,N′-tetramethyl-1,2-ethanedi… Solvents: Toluene ; 16 h, 1000 psi, 25 °C

Reference

: Ionic diamine rhodium(i) complexes-highly active catalysts for the hydroformylation of olefins

Kim, Jai Jun; Alper, Howard, Chemical Communications (Cambridge, 2005, (24), 3059-3061

Synthetic Circuit 18

630-08-0

100-42-5

93-53-8

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Dicarbonylrhodium acetylacetonate , Pyridine, 2-[5-[(diphenylphosphinyl)methyl]-2,2-dimethyl-1,3-dioxolan-4-yl]-, (4… Solvents: Benzene

Reference

: Hydroformylation of some functionalized olefins catalyzed by rhodium(I) complexes with pydiphos and its P-oxide

Basoli, C.; Botteghi, C.; Cabras, M. A.; Chelucci, G.; Marchetti, M., Journal of Organometallic Chemistry, 1995, 488(1-2),

Synthetic Circuit 19

630-08-0

100-42-5

93-53-8

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Dicarbonylrhodium acetylacetonate , Phosphinous acid, diphenyl-, bicyclo[2.2.1]heptane-2,5-diyl ester, (endo,endo)- Solvents: Benzene

Reference

: New ligands with a wide bite angle. Efficient catalytic activity in the Rh(I)-catalyzed hydroformylation of olefins

Yamamoto, Keiji; Momose, Satoru; Funahashi, Masakazu; Ebata, Satoshi; Ohmura, Hideaki; et al, Chemistry Letters, 1994, (2), 189-92

Synthetic Circuit 20

630-08-0

100-42-5

93-53-8

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Dicarbonylrhodium acetylacetonate , 3,3′,3′′-Phosphinidynetris[pyridine] , 2416244-04-5 Solvents: Toluene ; 20 min, rt
1.2 Reagents: Hydrogen ; 96 h, 20 bar, 25 °C

Reference

: Asymmetric Hydroformylation Using a Rhodium Catalyst Encapsulated in a Chiral Capsule

Jongkind, Lukas J.; Reek, Joost N. H., Chemistry - An Asian Journal, 2020, 15(6), 867-875

2-Phenylpropanal Raw materials

2-Phenylpropanal Preparation Products

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2-Phenylpropanal Related Literature

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2. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Kei Ohkubo,Shunichi Fukuzumi,Wonwoo Nam Dalton Trans. 2016 45 376
3. Understanding the facet effects of heterogeneous Rh2P catalysts for styrene hydroformylation

Boyang Liu,Yu Wang,Shaoxiong Liu,Zhenyu Kang,Xiaocheng Lan,Tiefeng Wang Catal. Sci. Technol. 2022 12 6112
4. A step towards hydroformylation under sustainable conditions: platinum-catalysed enantioselective hydroformylation of styrene in gamma-valerolactone

Péter Pongrácz,László Kollár,László T. Mika Green Chem. 2016 18 842
5. Chemoenzymatic synthesis of (2S)-2-arylpropanols through a dynamic kinetic resolution of 2-arylpropanals with alcohol dehydrogenases

Paola Galletti,Enrico Emer,Gabriele Gucciardo,Arianna Quintavalla,Matteo Pori,Daria Giacomini Org. Biomol. Chem. 2010 8 4117
6. Formation of multi-stereogenic centers using a catalytic diastereoselective Henry reaction

Takayoshi Arai,Yoshinori Taneda,Yoko Endo Chem. Commun. 2010 46 7936
7. The development and evaluation of a conducting matrix for the electrochemical regeneration of the immobilised co-factor NAD(H) under continuous flow

B. Ngamsom,A. M. Hickey,G. M. Greenway,J. A. Littlechild,T. McCreedy,P. Watts,C. Wiles Org. Biomol. Chem. 2010 8 2419
8. α,α′-Dihydroxyketone formation using aromatic and heteroaromatic aldehydes with evolved transketolase enzymes

James L. Galman,David Steadman,Sarah Bacon,Phattaraporn Morris,Mark E. B. Smith,John M. Ward,Paul A. Dalby,Helen C. Hailes Chem. Commun. 2010 46 7608
9. Study of short-lived and early reaction intermediates in organocatalytic asymmetric amination reactions by ion-mobility mass spectrometry

Jun-Ting Zhang,Hao-Yang Wang,Xiang Zhang,Fang Zhang,Yin-Long Guo Catal. Sci. Technol. 2016 6 6637
10. The oxidative properties of a manganese(iv) hydroperoxide moiety and its relationships with the corresponding manganese(iv) oxo and hydroxo moieties

Yujuan Wang,Song Shi,Dajian Zhu,Guochuan Yin Dalton Trans. 2012 41 2612

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